Cas no 255710-85-1 (3-[3-(4-fluorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile)

• Product Name: 3-[3-(4-fluorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile
• CAS No: 255710-85-1
• MF: C₁₃H₁₀FN₃O
• MW: 243.236405849457
• CID: 3096120
• PubChem ID: 2184134
• Update Time: 2025-11-01

3-[3-(4-fluorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-fluorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile
• Z55993121
• 255710-85-1
• AKOS022191244
• Cambridge id 5864740
• 3-(3-(4-Fluorophenyl)-4-formyl-1h-pyrazol-1-yl)propanenitrile
• SR-01000222239
• C13H10FN3O
• CS-0305831
• SR-01000222239-1
• EN300-09247
• 3-[3-(4-fluorophenyl)-4-formylpyrazol-1-yl]propanenitrile

• Inchi： 1S/C13H10FN3O/c14-12-4-2-10(3-5-12)13-11(9-18)8-17(16-13)7-1-6-15/h2-5,8-9H,1,7H2
• InChI Key： SDFPUKYEUGZSEG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C=O)=CN(CCC#N)N=1

Computed Properties

• Exact Mass: 243.08079011Da
• Monoisotopic Mass: 243.08079011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-[3-(4-fluorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile

Comprehensive Overview of 3-[3-(4-fluorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile (CAS No. 255710-85-1)

3-[3-(4-fluorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile (CAS No. 255710-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorophenyl group, a formyl substituent, and a nitrile functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes or receptors associated with inflammatory and metabolic disorders.

The compound's pyrazole core is a well-known heterocyclic scaffold in medicinal chemistry, often linked to antimicrobial, anticancer, and anti-inflammatory properties. The presence of the 4-fluorophenyl moiety enhances its lipophilicity and metabolic stability, which are critical factors in optimizing drug-like properties. Meanwhile, the propanenitrile tail offers opportunities for further chemical modifications, such as cyclization or coupling reactions, to expand its utility in combinatorial chemistry.

In recent years, the demand for fluorinated organic compounds like CAS No. 255710-85-1 has surged, driven by trends in precision medicine and sustainable agriculture. Fluorination is a key strategy to improve the bioavailability and selectivity of bioactive molecules, aligning with the industry's focus on green chemistry and reduced environmental impact. This compound's formyl group also serves as a reactive handle for Schiff base formation, a reaction widely exploited in designing sensor materials and catalysts.

From an analytical perspective, 3-[3-(4-fluorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile can be characterized using techniques such as NMR, HPLC, and mass spectrometry. Its purity and stability under various conditions are critical for reproducibility in research. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets, reflecting the growing integration of AI-driven drug design in modern chemistry.

As the scientific community explores structure-activity relationships (SAR) of pyrazole derivatives, this compound stands out for its balanced physicochemical properties. Its synthesis typically involves multi-step protocols, including Vilsmeier-Haack formylation and nucleophilic substitution, which are topics of interest in academic and industrial labs. With the rise of high-throughput screening platforms, CAS No. 255710-85-1 is increasingly cataloged in compound libraries for target identification campaigns.

Looking ahead, the compound's potential extends to material science, where its nitrile group could contribute to polymer crosslinking or coordination chemistry. Innovations in cryopreservation and bioconjugation techniques may also leverage its reactive sites. As researchers address challenges like scalability and cost-efficiency, 255710-85-1 exemplifies how tailored molecular design can bridge gaps between discovery and application.

In summary, 3-[3-(4-fluorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile represents a compelling case study in interdisciplinary chemistry. Its relevance to drug development, agrochemical innovation, and advanced materials underscores the importance of fundamental research in driving technological progress. For those seeking detailed synthetic protocols or safety data, reputable chemical databases and peer-reviewed journals remain indispensable resources.